6-Chloro-5-isobutoxypyridine-2-carbaldehyde
Overview
Description
6-Chloro-5-isobutoxypyridine-2-carbaldehyde, also known as 6-Cl-5-IBP-2-CA, is an important intermediate for the synthesis of various heterocyclic compounds. It is a versatile building block for the preparation of a wide range of compounds and is used in a variety of applications, such as medicinal chemistry, organic synthesis, and drug discovery.
Scientific Research Applications
Synthesis of Novel Compounds
6-Chloro-5-isobutoxypyridine-2-carbaldehyde is instrumental in synthesizing various novel organic compounds. For instance, it's used in preparing imines, which are significant for their potential as herbicides, fungicides, antiviral agents, and in cancer treatment (Gangadasu, Raju, & Rao, 2002). Similarly, it's involved in synthesizing chromene derivatives, which have shown significant antimicrobial activity (El Azab, Youssef, & Amin, 2014).
Catalyst and Ligand Development
This compound is also used in developing catalysts and ligands for various chemical reactions. It acts as a precursor or a component in the synthesis of complex molecules. For instance, Schiff base ligands derived from similar compounds have been templated to suit the needs of different metal ions (Constable, Zhang, Housecroft, & Zampese, 2010).
Pharmaceutical and Biological Research
It plays a role in pharmaceutical research, especially in the synthesis of compounds with potential biological activities. For example, its analogs have been used in synthesizing pyrazolo[4,3-c]pyridines, which have applications in developing new pharmaceuticals (Vilkauskaitė, Šačkus, & Holzer, 2011).
Material Science and Supramolecular Chemistry
In material science and supramolecular chemistry, derivatives of this compound are used as building blocks. They are key in constructing complex molecular structures used in catalysts and luminescent complexes (Brito, Lopes, Ildiz, & Fausto, 2023).
properties
IUPAC Name |
6-chloro-5-(2-methylpropoxy)pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2/c1-7(2)6-14-9-4-3-8(5-13)12-10(9)11/h3-5,7H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIJRPBDHFTZJMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=C(N=C(C=C1)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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